Cas no 4724-47-4 (Octadecylphosphonic acid)

• Product Name: Octadecylphosphonic acid
• CAS No: 4724-47-4
• MF: C₁₈H₃₉O₃P
• MW: 334.474227190018
• MDL: MFCD00015838
• CID: 85133
• PubChem ID: 125307696
• Update Time: 2025-10-29

Octadecylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Octadecylphosphonic acid
• n-Octadecylphosphonic acid
• Octadecanephosphonic acid
• n-Octadecylphosphonic acid,ODPA
• ODPA
• 1-Octadecanephosphonic acid
• Phosphonic acid, octadecyl-
• Phosphonic acid, P-octadecyl-
• N-OCTADECYLPHOSPHONICACID
• octadecyl phosphonic acid
• Octadecyl-phosphonic acid
• KSC492M8N
• Octadecylphosphonic acid, 97%
• Octadecylphosphonic acid, >=99%
• FTMKAMVLFVRZQX-UHFFFAOYSA-N
• EBD91664
• 6430AB
• SBB062804
• VZ335
• MFCD00015838
• EN300-7396599
• 6E0
• AS-58371
• stearylphosphonic acid
• SCHEMBL107866
• CS-W011929
• NS00031672
• FT-0733675
• Z3225836453
• DTXSID5063574
• AKOS005137958
• Q7076691
• 4724-47-4
• O0371
• KDX6MSF5PN
• EINECS 225-216-4
• GEO-04391
• CHEMBL190741
• UNII-KDX6MSF5PN
• P-Octadecylphosphonic acid
• A10985
• DB-371664
• FO62981
• 225-216-4
• DTXCID0040541

• MDL： MFCD00015838
• Inchi： 1S/C18H39O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20)21/h2-18H2,1H3,(H2,19,20,21)
• InChI Key： FTMKAMVLFVRZQX-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 334.26400
• Monoisotopic Mass: 334.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: crystallization
• Density: 0.969
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 463.6°C at 760 mmHg
• Flash Point: 234.2 °C
• Refractive Index: 1.465
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 67.34000
• LogP: 6.42560
• Solubility: Uncertain

Octadecylphosphonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36; R37; R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Octadecylphosphonic acid

Octadecylphosphonic Acid (CAS No. 4724-47-4): Properties, Applications, and Market Insights

Octadecylphosphonic acid (CAS No. 4724-47-4) is a long-chain phosphonic acid derivative widely used in surface modification, nanotechnology, and material science. With the molecular formula C₁₈H₃₉O₃P, this organic compound features an 18-carbon alkyl chain bonded to a phosphonate group, making it highly effective for creating self-assembled monolayers (SAMs) and corrosion-resistant coatings. Its unique structure enables strong adhesion to metal oxides, particularly aluminum, steel, and titanium, which is why it is frequently researched in nanomaterial applications and anti-corrosion technologies.

The growing interest in sustainable materials and green chemistry has increased demand for octadecylphosphonic acid as an eco-friendly alternative to traditional surfactants and adhesion promoters. Researchers are exploring its role in water-repellent coatings, a hot topic in construction and automotive industries aiming to reduce maintenance costs. Additionally, its compatibility with graphene and carbon nanotubes makes it valuable in next-generation electronics, aligning with trends in flexible and wearable technology.

One of the most searched questions about octadecylphosphonic acid is: "How does it improve corrosion resistance?" The answer lies in its ability to form dense, ordered monolayers on metal surfaces, blocking moisture and oxidative agents. Another trending query is: "Can octadecylphosphonic acid be used in biomedical applications?" Preliminary studies suggest its potential in biofunctionalized surfaces for implants, though further research is needed.

From an industrial perspective, octadecylphosphonic acid is gaining traction in the energy storage sector, particularly in lithium-ion battery electrode coatings to enhance stability. Market reports indicate a steady CAGR of 6–8% for phosphonic acid derivatives, driven by demand in Asia-Pacific electronics manufacturing. Suppliers are also optimizing synthesis routes to reduce costs, addressing another common search: "Where to buy high-purity octadecylphosphonic acid?"

In summary, octadecylphosphonic acid (CAS 4724-47-4) bridges gaps between nanotechnology and industrial needs, offering solutions for durability, sustainability, and advanced material design. Its versatility ensures continued relevance across multiple high-growth sectors.